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Enoxacin is a fluoroquinolone antibiotic. It is active against clinical isolates of a variety of Gram-positive and Gram-negative bacteria, including S. aureus, E. coli, K. pneumoniae, P. aeruginosa, and S. marcescens (MIC50s = 1, 0.12, 0.25, 0.5, and 1 mg/L, respectively). Enoxacin inhibits S. aureus DNA gyrase supercoiling activity and topoisomerase IV DNA decatenation (IC50s = 126 and 26.5 µg/ml, respectively). It increases survival in mouse models of systemic S. aureus, E. coli, K. pneumoniae, P. aeruginosa, and S. marcescens infection with ED50 values of 15.1, 2.2, 4.1, 120.3, and 7.6 mg/kg, respectively. Enoxacin (4 and 8 mg/kg per day) also reduces tumor growth in a 143B human osteosarcoma mouse xenograft model. Formulations containing enoxacin have previously been used in the treatment of urinary tract infections and gonorrhea.
Enoxacin, also known as penetrex or e...